Cas no 912445-36-4 ((S)-2-(2-Methylpyrrolidin-2-yl)-1H-benzo[d]imidazole-4-carboxamide dihydrochloride)

• Product Name: (S)-2-(2-Methylpyrrolidin-2-yl)-1H-benzo[d]imidazole-4-carboxamide dihydrochloride
• CAS No: 912445-36-4
• MF: C₁₃H₁₈Cl₂N₄O
• MW: 317.214220523834
• MDL: MFCD26954828
• CID: 2356423
• Update Time: 2025-10-29

(S)-2-(2-Methylpyrrolidin-2-yl)-1H-benzo[d]imidazole-4-carboxamide dihydrochloride Chemical and Physical Properties

Names and Identifiers

• (S)-2-(2-Methylpyrrolidin-2-yl)-1H-benimidazole-4-carboxamide dihydrochloride
• (S)-2-(2-Methylpyrrolidin-2-yl)-1H-benzo[d]imidazole-4-carboxamide dihydrochloride
• NE63012
• 2-[(2S)-2-methylpyrrolidin-2-yl]-1H-1,3-benzodiazole-7-carboxamide dihydrochloride

• MDL： MFCD26954828
• Inchi： 1S/C13H16N4O.2ClH/c1-13(6-3-7-15-13)12-16-9-5-2-4-8(11(14)18)10(9)17-12;;/h2,4-5,15H,3,6-7H2,1H3,(H2,14,18)(H,16,17);2*1H/t13-;;/m0../s1
• InChI Key： DSBSVDCHFMEYBX-GXKRWWSZSA-N
• SMILES： Cl.Cl.O=C(C1=CC=CC2=C1N=C([C@]1(C)CCCN1)N2)N

Computed Properties

• Hydrogen Bond Donor Count: 5
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 20
• Rotatable Bond Count: 2
• Complexity: 348
• Topological Polar Surface Area: 83.8

(S)-2-(2-Methylpyrrolidin-2-yl)-1H-benzo[d]imidazole-4-carboxamide dihydrochloride Security Information

• Signal Word：warning
• Hazard Statement： H303+H313+H333
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Benzimidazoles Benzimidazoles
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Benzimidazoles

Additional information on (S)-2-(2-Methylpyrrolidin-2-yl)-1H-benzo[d]imidazole-4-carboxamide dihydrochloride

Chemical Compound CAS No. 912445-36-4: (S)-2-(2-Methylpyrrolidin-2-yl)-1H-benzo[d]imidazole-4-carboxamide Dihydrochloride

The chemical compound with CAS No. 912445-36-4, known as (S)-2-(2-Methylpyrrolidin-2-yl)-1H-benzo[d]imidazole-4-carboxamide dihydrochloride, is a highly specialized molecule that has garnered significant attention in the fields of organic chemistry and pharmacology. This compound belongs to the class of benzodiazepines, which are widely studied for their potential therapeutic applications. The benzodiazepine framework in this molecule is particularly notable, as it contributes to its unique pharmacological properties.

Recent studies have highlighted the benzodiazepine moiety's role in modulating receptor activity, making this compound a promising candidate for drug development. The dihydrochloride salt form is significant because it enhances the compound's solubility and bioavailability, which are critical factors in drug delivery systems. Researchers have also focused on the stereochemistry of the molecule, particularly the (S) configuration, which plays a pivotal role in determining its pharmacokinetic profile.

The imidazole ring within the structure is another key feature, as it is known to participate in hydrogen bonding and π-interactions, which are essential for molecular recognition and binding affinity. This makes the compound an attractive target for investigating its potential as a ligand in medicinal chemistry. Recent advancements in computational chemistry have allowed scientists to model the interactions of this compound with various biological targets, providing deeper insights into its mechanism of action.

In terms of synthesis, the compound is typically prepared through a multi-step process involving nucleophilic substitutions and cyclizations. The use of chiral catalysts has been pivotal in achieving high enantiomeric excess during the synthesis of the (S) configuration. This approach ensures that the final product meets stringent quality control standards required for pharmaceutical applications.

Preclinical studies have demonstrated that this compound exhibits potent activity against several disease models, including neurodegenerative disorders and inflammatory conditions. Its ability to cross the blood-brain barrier makes it particularly suitable for central nervous system-related therapies. Additionally, ongoing research is exploring its potential as an antagonist or agonist at various G-protein coupled receptors (GPCRs), which could expand its therapeutic applications.

The dihydrochloride salt form also influences the stability and shelf life of the compound, which are critical considerations for its commercialization. Advanced analytical techniques such as NMR spectroscopy and mass spectrometry have been employed to confirm the purity and structural integrity of the compound during these studies.

Furthermore, recent collaborative efforts between academic institutions and pharmaceutical companies have accelerated the development of this compound into clinical trials. Its unique combination of pharmacokinetic properties and biological activity positions it as a leading candidate in the race to develop novel therapeutic agents.

In conclusion, (S)-2-(2-Methylpyrrolidin-2-yl)-1H-benzo[d]imidazole-4-carboxamide dihydrochloride represents a cutting-edge advancement in chemical synthesis and drug discovery. With its well-defined structure, favorable pharmacokinetics, and promising preclinical results, this compound holds immense potential for addressing unmet medical needs across various therapeutic areas.